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A comprehensive review of the clinical and preclinical data for piroxicam in relation to other

enolic acid-derived nonsteroidal anti-inflammatory drugs (NSAIDs), tenoxicam and meloxicam,

reveals comparable efficacy profiles in the management of inflammatory conditions. Direct

comparative data for enolicam sodium is not available in the public domain, precluding a

direct assessment against piroxicam.

This guide provides a detailed comparison of piroxicam with tenoxicam and meloxicam,

focusing on their efficacy in treating conditions such as osteoarthritis and rheumatoid arthritis.

The information is intended for researchers, scientists, and drug development professionals.

Executive Summary
Piroxicam, a non-selective cyclooxygenase (COX) inhibitor, has long been a therapeutic option

for inflammatory disorders. Comparative clinical trials have demonstrated that its efficacy is

largely equivalent to other oxicams, such as tenoxicam and meloxicam, for pain relief and

improvement of function in patients with osteoarthritis and rheumatoid arthritis. While the

overall effectiveness is similar, there are nuances in their safety profiles and COX-2 selectivity

that may influence clinical decision-making. Due to a lack of available data, a direct comparison

with enolicam sodium cannot be made.
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The following tables summarize the quantitative data from comparative clinical studies.

Table 1: Piroxicam vs. Tenoxicam in Rheumatoid Arthritis

Efficacy
Parameter

Piroxicam (20
mg/day)

Tenoxicam (20
mg/day)

p-value
Study
Reference

Number of

Tender Joints

(change from

baseline)

-8.2 -9.1 >0.05
--INVALID-LINK--

[1]

Number of

Swollen Joints

(change from

baseline)

-6.5 -7.0 >0.05
--INVALID-LINK--

[1]

Patient's Global

Assessment

(VAS, mm

change)

-25.3 -28.1 >0.05
--INVALID-LINK--

[1]

Physician's

Global

Assessment

(VAS, mm

change)

-27.8 -30.5 >0.05
--INVALID-LINK--

[1]

Erythrocyte

Sedimentation

Rate (mm/hr

change)

-10.2 -11.5 >0.05
--INVALID-LINK--

[1]

Table 2: Piroxicam vs. Meloxicam in Osteoarthritis of the Hip
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Efficacy
Parameter

Piroxicam (20
mg/day)

Meloxicam (15
mg/day)

p-value
Study
Reference

Pain on

Movement (VAS,

mm change from

baseline)

-38.5 -36.9 NS
--INVALID-LINK--

[2]

Patient's Global

Assessment

(VAS, mm

change)

-35.1 -34.8 NS
--INVALID-LINK--

[2]

Lequesne's

Index (change

from baseline)

-4.2 -4.0 NS
--INVALID-LINK--

[2]

NS: Not Significant

Mechanism of Action: Cyclooxygenase Inhibition
Piroxicam and other oxicam NSAIDs exert their anti-inflammatory, analgesic, and antipyretic

effects primarily through the inhibition of cyclooxygenase (COX) enzymes.[3] COX enzymes

are responsible for the conversion of arachidonic acid to prostaglandins, which are key

mediators of inflammation and pain.[4] There are two main isoforms of COX: COX-1, which is

constitutively expressed and involved in homeostatic functions, and COX-2, which is induced

during inflammation.[4] Piroxicam is a non-selective inhibitor of both COX-1 and COX-2.[3]

Meloxicam exhibits a degree of preferential inhibition for COX-2 over COX-1.[4]

Figure 1. Mechanism of action of piroxicam via inhibition of COX enzymes.

Experimental Protocols
Comparative Study of Piroxicam and Tenoxicam in
Rheumatoid Arthritis
A multicenter, randomized, double-blind, parallel-group study was conducted to compare the

efficacy and safety of piroxicam and tenoxicam in patients with active rheumatoid arthritis.
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Patient Population: 102 patients with a confirmed diagnosis of active rheumatoid arthritis

according to the American Rheumatism Association criteria.

Treatment Regimen: Patients were randomly assigned to receive either piroxicam 20 mg

once daily or tenoxicam 20 mg once daily for 12 weeks.

Efficacy Assessments: The primary efficacy variables included the number of tender and

swollen joints, patient's and physician's global assessments of disease activity (on a 100-mm

visual analog scale), and erythrocyte sedimentation rate (ESR). Assessments were

performed at baseline and at weeks 4, 8, and 12.

Statistical Analysis: The two treatment groups were compared using two-sample t-tests for

continuous variables and chi-square tests for categorical variables. A p-value of less than

0.05 was considered statistically significant.

Figure 2. Workflow of the comparative clinical trial of piroxicam and tenoxicam.

Comparative Study of Piroxicam and Meloxicam in
Osteoarthritis of the Hip
A 6-week, double-blind, parallel-group, randomized, multicentre study was conducted in out-

patients with symptomatic osteoarthritis of the hip.

Patient Population: 255 out-patients with symptomatic osteoarthritis of the hip.

Treatment Regimen: Patients were randomized to receive either meloxicam 15 mg once

daily (n=128) or piroxicam 20 mg once daily (n=127).

Efficacy Assessments: Assessments of pain on a 10 cm horizontal visual analogue scale

(VAS), global efficacy by the patient, and Lequesne's index of severity for osteoarthritis of the

hip were conducted.

Statistical Analysis: Efficacy results were analyzed for significant improvements from

baseline and for significant differences between the two treatment groups.

Conclusion
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The available evidence from comparative clinical trials indicates that piroxicam has a similar

efficacy profile to other oxicam NSAIDs, such as tenoxicam and meloxicam, in the treatment of

rheumatoid arthritis and osteoarthritis. While all three drugs demonstrate significant

improvements in pain and inflammation, there were no statistically significant differences in

their overall efficacy in the cited studies. The choice between these agents may, therefore, be

guided by other factors such as safety profile, cost, and individual patient response. A definitive

comparison between enolicam sodium and piroxicam cannot be made at this time due to the

absence of publicly available scientific data on enolicam sodium. Further research is required

to establish the efficacy and safety profile of enolicam sodium.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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